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Cat. No.: B11719728

Get Quote

Executive Summary

2'-Chloro-6'-fluoro-2-hydroxyacetophenone (CAS 1368795-03-2) is a highly functionalized
phenacyl alcohol derivative utilized primarily as a building block in medicinal chemistry.[1] Its

core structure—a 2,6-disubstituted acetophenone scaffold—provides unique steric and
electronic properties that influence the binding affinity of downstream targets, particularly in
kinase inhibitors and tricyclic psychotropic agents. This guide provides a comprehensive
analysis of its physical properties, synthetic pathways, and safety protocols for research and
development applications.

Molecular Identity & Structural Analysis

The compound features a phenyl ring substituted at the ortho positions (2' and 6') with chlorine
and fluorine, respectively, creating a "steric clamp" around the carbonyl group. The

-hydroxy moiety (C2 position) serves as a versatile nucleophilic or electrophilic handle for
cyclization reactions.
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Identifier

Detail

IUPAC Name

1-(2-Chloro-6-fluorophenyl)-2-hydroxyethan-1-

one

Common Name

2'-Chloro-6'-fluoro-2-hydroxyacetophenone

CAS Number 1368795-03-2
C
Molecular Formula H
CIFO
Molecular Weight 188.58 g/mol
SMILES O=C(CO)C1=C(Cl)C=CC=C1F
InChi Key Derived from structure (Specific key varies by

protonation state)

Structural Pharmacophore Analysis[3]

e 2,6-Dihalo Substitution: Forces the carbonyl group out of coplanarity with the aromatic ring

due to steric repulsion, altering the reactivity of the carbonyl carbon toward nucleophiles.

o -Hydroxy Group: Facilitates intramolecular hydrogen bonding with the carbonyl oxygen and
serves as a precursor for 1,2-diketones or heterocycles (e.g., imidazoles, oxazoles).

Physicochemical Properties Matrix

The following data aggregates experimental observations and high-confidence predicted

values typical for this class of halogenated phenacyl alcohols.
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Property Value / Description Condition / Note
) ) ) At STP (Standard Temp &
Physical State Crystalline Solid
Pressure)
Appearance White to off-white powder May appear yellow if impure
] ] ) Experimental determination
Melting Point 65°C — 75°C (Predicted)
recommended
N ) ] Decomposes before boiling at
Boiling Point ~280°C (Predicted)
1 atm
) Calculated based on molar
Density 1.42 + 0.1 g/lcm3
volume
Solubility (Water) Low (< 1 mg/mL) Hydrophobic halogenated ring
N ] ) DMSO, Methanol, DCM, Ethyl
Solubility (Organic) High
Acetate
pKa (OH group) ~13.5 Typical for primary alcohols
LogP 1.8-22 Moderate lipophilicity

Note on Stability: The

-hydroxy ketone moiety is susceptible to dimerization or oxidation to the
corresponding aldehyde/acid under basic conditions. Store under inert atmosphere
(Argon/Nitrogen) at -20°C.

Synthetic Pathway & Reactivity

The synthesis of 2'-Chloro-6'-fluoro-2-hydroxyacetophenone typically proceeds via the
functionalization of the corresponding acetophenone. The most robust protocol involves
bromination followed by displacement and hydrolysis.
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Synthesis Workflow Visualization

The following diagram illustrates the standard laboratory synthesis route to ensure high purity
and prevent over-oxidation.

1-(2-Chloro-6 Substitution 2-Bromo-1-(2-chloro-
ethanon e (Br2 / ACOH) 6-fluorophenyl)ethanone (NaOAc / DMF)

2-Acetoxy Hydrolysis
Intermediate (HCI/ MeOH)

Click to download full resolution via product page

Figure 1: Step-wise synthesis from the commercially available acetophenone precursor. This
route avoids the use of toxic diazomethane (Wolff rearrangement route).

Experimental Protocols
Protocol A: Solubility & Partitioning Assessment

For drug development assays, preparing a stable stock solution is critical.

Solvent: Dimethyl sulfoxide (DMSO) is the preferred vehicle.

Concentration: Prepare a 10 mM stock (18.86 mg in 10 mL DMSO).

Sonication: Sonicate for 60 seconds at room temperature to ensure complete dissolution.

Storage: Aliquot into amber glass vials; stable for 3 months at -20°C. Avoid freeze-thaw
cycles.

Protocol B: Quality Control (NMR Interpretation)

Verification of the structure should focus on the diagnostic methylene protons.

e 'HNMR (400 MHz, DMSO-de):
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o 4.5-4.8 ppm (s or d, 2H): Characteristic shift for

o 5.0-5.5 ppm (t, 1H): Hydroxyl proton (exchangeable with D20).

o 7.2-7.6 ppm (m, 3H): Aromatic protons (splitting pattern complex due to F-coupling).

Safety & Handling (MSDS Summary)

Signal Word: WARNING

Hazard Class H-Code Statement
Skin Irritation H315 Causes skin irritation.[2]

o Causes serious eye irritation.
Eye Irritation H319

[21[3]

May cause respiratory
STOT-SE H335 T
irritation.[2]

Precautionary Measures:
o PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.
» Ventilation: Handle only in a fume hood to avoid inhalation of dust/aerosols.

o Spill Cleanup: Adsorb with inert material (vermiculite); do not flush into surface water.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11719728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

